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An In-depth Analysis of Health Data and Methodologies Following the Fukushima Daiichi

Nuclear Accident

This technical guide provides a comprehensive overview of the public health data of Namie
town residents following the 2011 Great East Japan Earthquake, tsunami, and subsequent

Fukushima Daiichi Nuclear Power Plant accident. The document is intended for researchers,

scientists, and drug development professionals, offering a detailed examination of the

quantitative health data, experimental protocols of the major health surveys, and a review of

the molecular-level impact of radiation exposure.

Following the nuclear incident, the Fukushima Health Management Survey (FHMS) was

established to monitor the long-term health of the residents of Fukushima Prefecture, including

those from Namie, who were all evacuated. This survey is the primary source of public health

data and is composed of a Basic Survey focused on estimating radiation doses and four

detailed surveys: the Thyroid Ultrasound Examination, the Comprehensive Health Check, the

Mental Health and Lifestyle Survey, and the Pregnancy and Birth Survey.[1]

Quantitative Health Data of Namie and Fukushima
Residents
The following tables summarize the key quantitative data gathered from the FHMS and other

relevant studies concerning the residents of Namie and the broader Fukushima Prefecture.
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Table 1: Estimated External and Internal Radiation
Doses
This table presents the estimated radiation doses for residents, providing a crucial context for

the subsequent health data. The Basic Survey of the FHMS estimated external doses for the

first four months after the accident.[2][3] Internal doses were assessed through whole-body

counter measurements.
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Dose Category Population Value Source

External Dose (First 4

Months)

Fukushima Prefecture

(FHMS Respondents)

Mean: 0.8 mSv; Max:

25 mSv
[4]

Namie and Iitate

(High-priority areas)

Higher doses

observed, but specific

mean not readily

available.

[2]

Temporal Stay in

Namie (Sept 2016)

Median personal dose

equivalent rate: 0.12

μSv/h

[5]

Internal Dose

(Committed Effective

Dose)

Evacuees from highly

contaminated areas

(including Namie)

90th percentile: ~0.1

mSv; Max: 0.63 mSv

(from Cesium-

134/137)

[6]

Residents living south

of the plant

Maximum annual

effective dose from

Cs-137: 0.029

mSv/year

[7]

Self-consumed crops

in Namie (2020)

Additional internal

dose (adult males):

0.032 mSv

[8]

Inhalation of

Radon/Thoron in

Namie

Annual effective dose:

2.5 mSv (1.9 mSv

from Radon, 0.6 mSv

from Thoron)

[9]

Thyroid Equivalent

Dose (from Iodine-

131)

Residents and

Evacuees

Median: 4.2 mSv

(children), 3.5 mSv

(adults); Max: 23 mSv

(children), 33 mSv

(adults)

[7]
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Table 2: Comprehensive Health Check - Key Findings for
Evacuees
The Comprehensive Health Check was conducted for residents of evacuation zones to monitor

for lifestyle-related diseases. While specific data tables for Namie are not publicly available in a

disaggregated format, the following findings for the evacuee population of Fukushima provide

important insights.

Health Indicator
Observation in Evacuee
Population

Source

Body Mass Index (BMI)
Increased prevalence of being

overweight.
[6]

Hypertension Increased prevalence. [6]

Diabetes Mellitus Increased prevalence. [6]

Dyslipidemia Increased prevalence. [6]

Liver Dysfunction Increased prevalence. [6]

Anemia (Males)

Increased rate through 2017,

associated with thinness and

older age, suggesting

malnutrition as a factor.

[10]

Table 3: Mental Health and Lifestyle Survey - Key
Findings for Evacuees
This survey assessed the psychological impact of the disaster and evacuation on residents.
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Metric
Finding in Evacuee
Population

Source

Psychological Distress

(Kessler 6 - K6)

Higher prevalence of severe

psychological distress

compared to the general

population.

[6]

Post-Traumatic Stress

Disorder (PTSD)

Elevated symptoms observed

in the evacuee population.

Table 4: Thyroid Ultrasound Examination - Cancer
Detection Rates
The thyroid ultrasound examination was conducted for all residents aged 18 or younger at the

time of the accident.

Screening Round
Number of Examinees
(Fukushima)

Number of Malignancies
Detected (Fukushima)

First Screening (2011-2014) ~300,000 116

Second Screening (2014-

2016)
~270,000 71

Third Screening (2016-2018) ~218,000 31

Fourth Screening (2018-2020) Data collection ongoing 33

Note: The interpretation of these findings is complex, with ongoing debate regarding the

contribution of the screening effect versus radiation exposure.

Experimental Protocols
This section details the methodologies for the key surveys and measurements undertaken as

part of the public health monitoring of Namie and Fukushima residents.
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Fukushima Health Management Survey (FHMS)
Workflow
The FHMS is a large-scale, long-term epidemiological study. The overall workflow is depicted

below.
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Fukushima Health Management Survey

Target Population

Basic Survey
(External Dose Estimation)

Detailed Surveys

Thyroid Ultrasound
Examination

Comprehensive
Health Check

Mental Health &
Lifestyle Survey

Pregnancy &
Birth Survey

Namie Residents
(Evacuated)

 (Children)  (Evacuees)  (Evacuees)  (Pregnant Women)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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